Cas no 108621-82-5 (N~2~-benzyl-N~1~,N~1~-diethylpropane-1,2-diamine)

• Product Name: N~2~-benzyl-N~1~,N~1~-diethylpropane-1,2-diamine
• CAS No: 108621-82-5
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 1186238
• PubChem ID: 12146633
• Update Time: 2025-04-20

N~2~-benzyl-N~1~,N~1~-diethylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~2~-benzyl-N~1~,N~1~-diethylpropane-1,2-diamine
• LogP
• N2-BENZYL-N1,N1-DIETHYL-1,2-PROPANEDIAMINE
• N2-BENZYL-N1,N1-DIETHYLPROPANE-1,2-DIAMINE
• AKOS011236170
• NCGC00374359-01
• 2-N-benzyl-1-N,1-N-diethylpropane-1,2-diamine
• 108621-82-5

• Inchi： 1S/C14H24N2/c1-4-16(5-2)12-13(3)15-11-14-9-7-6-8-10-14/h6-10,13,15H,4-5,11-12H2,1-3H3
• InChI Key： DELYVWUJKFYIQX-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.19412
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27